2-Methyl-4-[4-[3-(2-methylbenzimidazol-1-yl)azetidin-1-yl]sulfonylphenyl]-1,3-oxazole

• IUPAC Name: 2-methyl-4-[4-[3-(2-methylbenzimidazol-1-yl)azetidin-1-yl]sulfonylphenyl]-1,3-oxazole
• InChI: InChI=1S/C21H20N4O3S/c1-14-22-19-5-3-4-6-21(19)25(14)17-11-24(12-17)29(26,27)18-9-7-16(8-10-18)20-13-28-15(2)23-20/h3-10,13,17H,11-12H2,1-2H3
• InChI Key: TYZFCYFGMCQUFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1C3CN(C3)S(=O)(=O)C4=CC=C(C=C4)C5=COC(=N5)C
• Molecular Formula: C21H20N4O3S
• Molecular Weight: 408.5 g/mol

Description

The compound “2-Methyl-4-[4-[3-(2-methylbenzimidazol-1-yl)azetidin-1-yl]sulfonylphenyl]-1,3-oxazole” is a complex organic molecule that contains several functional groups, including a benzimidazole, an azetidine, a sulfonyl group, and an oxazole.

Synthesis Analysis

While the specific synthesis for this compound isn’t available, the synthesis of similar compounds typically involves the formation of the benzimidazole ring, followed by the introduction of the azetidine and oxazole rings. The sulfonyl group is usually introduced through a sulfonation reaction.

Future Directions

Given the wide range of biological activities exhibited by benzimidazole derivatives, this compound could be of interest in medicinal chemistry. Future research could explore its potential biological activities and optimize its structure for increased potency and selectivity.